Cas no 1251687-20-3 (N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251687-20-3
• MF: C₁₄H₁₂ClN₅O₂S
• MW: 349.795379638672
• CID: 5906622
• PubChem ID: 49670150
• Update Time: 2025-05-20

N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• AKOS024530160
• F6042-0169
• VU0530404-1
• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 1251687-20-3
• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)triazole-4-carboxamide

• Inchi： 1S/C14H12ClN5O2S/c1-8-12(18-19-20(8)14-16-5-6-23-14)13(21)17-9-3-4-11(22-2)10(15)7-9/h3-7H,1-2H3,(H,17,21)
• InChI Key： JGFAJKBSZPWDPT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=C(C)N(C2=NC=CS2)N=N1)=O)OC

Computed Properties

• Exact Mass: 349.0400235g/mol
• Monoisotopic Mass: 349.0400235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1251687-20-3)

The compound N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1251687-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the triazole and thiazole moieties, contribute to its high binding affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide exhibited significant anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further investigations have explored the compound's potential as a therapeutic agent for autoimmune diseases. A recent preclinical study indicated that it could effectively suppress the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by mechanistic studies revealing the compound's ability to inhibit NF-κB signaling, a critical pathway in inflammation.

Despite these promising results, challenges remain in optimizing the compound's safety profile and reducing off-target effects. Current research efforts are focused on structural modifications to enhance selectivity and minimize toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a compelling candidate for further development in both oncology and immunology. Its unique chemical structure and robust biological activity make it a valuable subject for ongoing research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.